2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H16F3N3O2S2/c1-2-7-24-16(26)15-13(6-8-27-15)23-17(24)28-10-14(25)22-12-5-3-4-11(9-12)18(19,20)21/h3-6,8-9H,2,7,10H2,1H3,(H,22,25)
• InChI Key: KGMJLNZNUXMMGD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H16F3N3O2S2
• Molecular Weight: 427.5 g/mol

Description

This compound is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidines are important pharmacophores, and their derivatives have been synthesized and evaluated for various biological activities. This particular derivative has been synthesized as a potential antitumor agent.

Synthesis Analysis

The synthesis of this compound involves structural modifications of tazemetostat. Tazemetostat is a small molecule inhibitor of EZH2, and its structural modifications have led to the synthesis of various substituted thieno[3,2-d]pyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thieno[3,2-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring. The compound also contains a propyl group, a sulfanyl group, and a trifluoromethylphenyl group attached to the core.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a one-pot, two-step, and three-component reaction from 2H-thieno[2,3-d][1,3]oxazine-2,4(1H)-diones, aromatic aldehydes, and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are characterized by 1H NMR, 13C NMR, IR, and HRMS (ESI).

Scientific Research Applications

Antitumor Activity

The synthesis and evaluation of new thieno[3,2-d]pyrimidine derivatives, including structures similar to the specified compound, have shown potent anticancer activity against several human cancer cell lines. These compounds were synthesized through various chemical reactions and tested on human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines. The study indicates that some of these derivatives exhibited growth inhibition properties comparable to doxorubicin, a well-known chemotherapy drug, suggesting their potential as antitumor agents (Hafez & El-Gazzar, 2017).

Crystal Structural Analysis

Crystal structure analysis has been a crucial method in understanding the chemical and physical properties of thieno[3,2-d]pyrimidine derivatives. Studies have reported the crystal structures of various N-substituted 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, providing insights into their conformation, molecular interactions, and potential biological activities. Such analyses contribute to the rational design of new compounds with improved efficacy (Subasri et al., 2017).

Mechanism of Action

Target of Action

The primary targets of this compound are cancer cells, specifically those of hepatic carcinoma (HepG2) and lung cancer (A549, PC-9, and PC-3 cells) . These cells are targeted due to their uncontrolled growth and division, which can form tumors and impair the immune system .

Mode of Action

The compound interacts with its targets by inhibiting their proliferation . This is achieved through the compound’s ability to bind tightly to the active pocket of EGFR, a protein that plays a crucial role in cell growth and proliferation . The binding energy of the compound with EGFR is highly negative, indicating a strong interaction .

Biochemical Pathways

The compound affects the biochemical pathways related to cell growth and proliferation. By inhibiting EGFR, the compound disrupts the signaling pathways that promote cell growth and division . This leads to downstream effects such as the induction of apoptosis, or programmed cell death .

Pharmacokinetics

The compound’s potent antitumor activity suggests that it has favorable adme properties that allow it to reach its target cells and exert its effects .

Result of Action

The result of the compound’s action is the inhibition of cancer cell growth. The compound has been shown to have potent antitumor activity, with IC50 values indicating strong inhibition of cancer cell proliferation . Furthermore, the compound induces apoptosis in cancer cells, leading to their death .

Future Directions

The compound shows promise as an antitumor agent, particularly due to its remarkable antitumor activity against certain cancer cell lines. Future research could focus on further optimization and evaluation of this compound and other similar EZH2 inhibitors.